(E)-2-(2-(2-(difluoromethoxy)benzylidene)hydrazinyl)-5-(trifluoromethyl)pyridine
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Description
(E)-2-(2-(2-(difluoromethoxy)benzylidene)hydrazinyl)-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C14H10F5N3O and its molecular weight is 331.246. The purity is usually 95%.
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Scientific Research Applications
Fluorinated Compounds in Environmental Science
Fluorinated compounds , due to their unique chemical properties, have been widely used in industrial applications. Research on the environmental degradation and impact of polyfluoroalkyl chemicals has been significant. Studies such as those conducted by Liu & Mejia Avendaño (2013) delve into the microbial degradation of these substances, revealing the complex pathways through which these compounds are broken down in the environment, potentially leading to the formation of perfluoroalkyl carboxylic acids and sulfonic acids (Liu & Mejia Avendaño, 2013).
Pyridine Derivatives in Material Science
Pyridine derivatives have been explored for their optoelectronic properties, as detailed in research on functionalized quinazolines and pyrimidines. Such compounds have shown promise in the development of luminescent materials and electroluminescent properties, making them candidates for use in organic light-emitting diodes (OLEDs) and other photonics applications. This research underscores the value of incorporating pyridine and similar heterocyclic compounds into materials for advanced technological applications (Lipunova et al., 2018).
Heterocyclic Compounds in Drug Discovery
The vast domain of heterocyclic chemistry , particularly compounds bearing triazine scaffolds , has been acknowledged for its biological significance. These compounds have been synthesized and evaluated for a myriad of biological activities, showcasing their potential as frameworks for developing new pharmaceuticals (Verma et al., 2019). The synthesis of novel central nervous system (CNS) acting drugs has also been linked to the exploration of functional chemical groups, including those present in heterocyclic compounds (Saganuwan, 2017).
Properties
IUPAC Name |
N-[(E)-[2-(difluoromethoxy)phenyl]methylideneamino]-5-(trifluoromethyl)pyridin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F5N3O/c15-13(16)23-11-4-2-1-3-9(11)7-21-22-12-6-5-10(8-20-12)14(17,18)19/h1-8,13H,(H,20,22)/b21-7+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEFMPWGBGOVKCV-QPSGOUHRSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=NNC2=NC=C(C=C2)C(F)(F)F)OC(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=N/NC2=NC=C(C=C2)C(F)(F)F)OC(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F5N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.